Cas no 2248328-04-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoro-2-methyl-4-(trifluoromethyl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoro-2-methyl-4-(trifluoromethyl)benzoate
• CAS No: 2248328-04-1
• MF: C₁₇H₉F₄NO₄
• MW: 367.25127863884
• CID: 6503108
• PubChem ID: 165725528
• Update Time: 2025-05-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoro-2-methyl-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6520131
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoro-2-methyl-4-(trifluoromethyl)benzoate
• 2248328-04-1

• Inchi： 1S/C17H9F4NO4/c1-8-9(6-7-12(13(8)18)17(19,20)21)16(25)26-22-14(23)10-4-2-3-5-11(10)15(22)24/h2-7H,1H3
• InChI Key： GPEOJOMOPCGKIT-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=C1C

Computed Properties

• Exact Mass: 367.04677042g/mol
• Monoisotopic Mass: 367.04677042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoro-2-methyl-4-(trifluoromethyl)benzoate

Compound CAS No. 2248328-04-1: 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 3-Fluoro-2-Methyl-4-(Trifluoromethyl)Benzoate

The compound with CAS No. 2248328-04-1, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoro-2-methyl-4-(trifluoromethyl)benzoate, is a highly specialized organic compound with a complex structure and diverse applications in various fields of chemistry and materials science. This compound has garnered significant attention due to its unique chemical properties and potential for use in advanced materials and pharmaceuticals.

The chemical structure of this compound is characterized by a benzoate ester group attached to an isoindole derivative. The isoindole moiety is a bicyclic structure consisting of a benzene ring fused with a five-membered ring containing two oxygen atoms (dioxo groups). The benzoate ester group is further substituted with fluorine and trifluoromethyl groups at specific positions, which significantly influence the compound's electronic properties and reactivity.

Recent studies have highlighted the importance of such compounds in the development of high-performance polymers and electronic materials. The presence of fluorine and trifluoromethyl groups enhances the compound's stability under harsh conditions, making it suitable for applications in extreme environments. Additionally, the isoindole structure contributes to the compound's ability to form stable complexes with metal ions, which is advantageous in catalysis and coordination chemistry.

In the field of pharmaceuticals, this compound has shown potential as a precursor for drug delivery systems and bioactive molecules. Its unique structure allows for controlled release mechanisms and targeted drug delivery, which are critical in modern medicine. Researchers have also explored its role in antitumor agents, where its ability to interact with specific biological targets has demonstrated promising results in preclinical studies.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-Yl 3-fluoro...benzoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency of these reactions, leading to higher yields and purities. Recent advancements in asymmetric synthesis have also enabled the production of enantiomerically pure versions of this compound, which are valuable for chiral recognition studies.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its impact on ecosystems. Studies have shown that under certain conditions, such as UV light exposure or microbial activity, the compound undergoes hydrolysis to form less complex molecules. However, further research is needed to fully characterize its environmental fate and develop strategies for minimizing ecological risks.

In conclusion, the compound with CAS No. 2248328-04-1 represents a cutting-edge material with vast potential across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool in advancing materials science, pharmaceuticals, and environmental chemistry. As research continues to uncover new applications and properties of this compound, it is poised to play an increasingly important role in shaping future technologies.